Cas no 2040295-03-0 (Pexidartinib hydrochloride)
Pexidartinib hydrochloride (plx-3397 hydrochloride) is a potent \ orally active, selective ATP competitive inhibitor of colony stimulating factor 1 (csf1r or M-CSFr) and c-kit with IC50 values of 20 and 10 nm, respectively The selectivity of pexidartinib hydrochloride for c-kit and csf1r was 10-100 times higher than that for other related kinases, such as FLT3, KDR (VEGFR2), Lck, Flt1 (VEGFR1) and ntrk3 (trkC), with IC50 values of 160, 350, 860, 880 and 890 nm, respectively Conclusion: pexidartinib hydrochloride can induce apoptosis and has antitumor activity
Pexidartinib hydrochloride structure
Product Name:Pexidartinib hydrochloride
CAS No:2040295-03-0
Molecular Formula:C20H16Cl2F3N5
Molecular Weight:454.275752067566
CID:4738693
Pexidartinib hydrochloride Properties
Names and Identifiers
-
- PLX3397 HCl
- Pexidartinib hydrochloride
- YS6WAI3XN7
- Pexidartinib (hydrochloride)
- Pexidartinib hydrochloride [USAN]
- Pexidartinib hydrochloride (USAN)
- 5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine hydrochloride;5-[(5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl]-N-[[6-(trifluoromethyl)pyridin-3-yl]methyl]pyridin-2-amine hydrochloride
- Turalio (TN)
- BCP29551
-
- InChIKey： CJLUYLRKLUYCEK-UHFFFAOYSA-N
- Inchi： 1S/C20H15ClF3N5.ClH/c21-15-6-16-14(10-28-19(16)29-11-15)5-12-2-4-18(26-7-12)27-9-13-1-3-17(25-8-13)20(22,23)24;/h1-4,6-8,10-11H,5,9H2,(H,26,27)(H,28,29);1H
- SMILES： ClC1=CN=C2C(=C1)C(=CN2)CC1C=NC(=CC=1)NCC1C=NC(C(F)(F)F)=CC=1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Heavy Atom Count: 30
- Complexity: 537
- Topological Polar Surface Area: 66.5
Pexidartinib hydrochloride Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01V4UL-5mg |
Pexidartinib hydrochloride |
2040295-03-0 | 99% | 5mg |
$91.00 | ||
| Aaron | AR01V52X-50mg |
Pexidartinib hydrochloride |
2040295-03-0 | 99% | 50mg |
$370.00 | ||
| Ambeed | A1177285-10mg |
5-((5-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methyl)-N-((6-(trifluoromethyl)pyridin-3-yl)methyl)pyridin-2-amine hydrochloride |
2040295-03-0 | 99.95% | 10mg |
$110.0 | 2024-07-20 | |
| ChemScence | CS-0092634-5mg |
Pexidartinib hydrochloride |
2040295-03-0 | 99.89% | 5mg |
$50.0 | 2022-04-27 | |
| DC Chemicals | DC31450-100 mg |
Pexidartinib hydrochloride (PLX-3397) |
2040295-03-0 | >98% | 100mg |
$200.0 | 2022-02-28 | |
| eNovation Chemicals LLC | Y1241575-5mg |
Pexidartinib hydrochloride |
2040295-03-0 | 99% | 5mg |
$190 | 2024-06-05 | |
| MedChemExpress | HY-16749A-10mM*1mLinDMSO |
Pexidartinib hydrochloride |
2040295-03-0 | 99.89% | 10mM*1mLinDMSO |
￥660 | 2023-07-26 | |
| TRC | P293640-25mg |
Pexidartinib Hydrochloride Salt |
2040295-03-0 | 25mg |
$253.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P880676-5mg |
Pexidartinib hydrochloride |
2040295-03-0 | ≥99% | 5mg |
￥615.60 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce53658-5mg |
Pexidartinib hydrochloride |
2040295-03-0 | 98% | 5mg |
￥539.00 | 2023-09-07 |
Pexidartinib hydrochloride Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:2040295-03-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Pexidartinib hydrochloride Related Literature
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Vitaly L. Budarin,James H. Clark,Rafael Luque,Duncan J. Macquarrie,Apostolis Koutinas,Colin Webb Green Chem., 2007,9, 992-995
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Deepthi Jose,Ayan Datta Phys. Chem. Chem. Phys., 2011,13, 7304-7311
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Xiuyu Yi,Caishun Zhang,Song Guo,Jie Ma,Jianzhang Zhao Dalton Trans., 2014,43, 1672-1683
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S. Shanmugam,K. Ravichandran,T. S. N. Sankara Narayanan,Min Ho Lee RSC Adv., 2015,5, 988-1008
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Satoru Tsuchikawa,Hitoshi Yonenobu,H. W. Siesler Analyst, 2005,130, 379-384
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Hortensia Maldonado-Textle,Ángel Licea-Claveríe,Enrique Saldívar-Guerra React. Chem. Eng., 2023,8, 3082-3095
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Ocampo-Suarez Iris Betsabee,Sanchez-Salas José Luis,Ragazzo-Sánchez Juan Arturo,Calderón-Santoyo Montserrat Toxicol. Res., 2017,6, 188-198
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10. PEDOT coated iron phosphide nanorod arrays as high-performance supercapacitor negative electrodes†Zhi Zheng,Akihito Kumamoto,Winifred Ini Unah,Shuke Yan,Yumi H. Ikuhara,Xia Xiang,Xiaotao Zu,Weilie Zhou Chem. Commun., 2018,54, 794-797
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